Cas no 2225144-44-3 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid)

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, which is widely utilized in solid-phase peptide synthesis (SPPS). The Fmoc moiety provides selective deprotection under mild basic conditions, ensuring compatibility with acid-sensitive functionalities. The tetrahydroquinoline scaffold introduces conformational rigidity, while the 3-methyl substitution enhances steric control in peptide backbone modifications. This compound is particularly valuable for constructing constrained peptides or peptidomimetics, offering improved stability and target specificity. Its carboxylic acid functionality allows for further coupling reactions, making it a versatile intermediate in medicinal chemistry and bioconjugation applications. The product is typically characterized by high purity and consistent performance in synthetic workflows.
1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid structure
2225144-44-3 structure
Product Name:1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
CAS No:2225144-44-3
MF:C26H23NO4
MW:413.465127229691
CID:5888685
PubChem ID:165605406
Update Time:2025-06-14

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(((9H-fluoren-9-yl)methoxy)carbonyl)-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
    • 1,3(2H)-Quinolinedicarboxylic acid, 3,4-dihydro-3-methyl-, 1-(9H-fluoren-9-ylmethyl) ester
    • 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
    • EN300-1725728
    • 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid
    • 2225144-44-3
    • Inchi: 1S/C26H23NO4/c1-26(24(28)29)14-17-8-2-7-13-23(17)27(16-26)25(30)31-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h2-13,22H,14-16H2,1H3,(H,28,29)
    • InChI Key: CRHLHBWVXINMIL-UHFFFAOYSA-N
    • SMILES: N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C2=C(C=CC=C2)CC(C)(C(O)=O)C1

Computed Properties

  • Exact Mass: 413.16270821g/mol
  • Monoisotopic Mass: 413.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Boiling Point: 616.8±54.0 °C(Predicted)
  • pka: 4.30±0.20(Predicted)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid Pricemore >>

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Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid

Comprehensive Overview of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (CAS No. 2225144-44-3)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid, with the CAS number 2225144-44-3, is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acid derivatives" or "tetrahydroquinoline carboxylic acid applications," reflecting its relevance in drug discovery and bioconjugation.

The compound's 3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid backbone contributes to its versatility in medicinal chemistry. Recent trends highlight its potential in designing small-molecule inhibitors and peptide-based therapeutics, aligning with growing interest in targeted therapies. Questions like "How does Fmoc improve peptide stability?" or "Role of tetrahydroquinoline in drug design" are frequently explored in academic forums, underscoring its scientific significance.

From a synthetic perspective, CAS 2225144-44-3 is prized for its compatibility with automated peptide synthesizers, a topic gaining traction due to advancements in high-throughput screening. Its carboxylic acid moiety allows for further functionalization, making it a hotspot for innovations in bioconjugation techniques. Laboratories often inquire about "Fmoc deprotection conditions" or "solubility of tetrahydroquinoline derivatives," indicating practical challenges addressed by this compound.

Environmental and regulatory aspects of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-3-methyl-1,2,3,4-tetrahydroquinoline-3-carboxylic acid are also noteworthy. Unlike hazardous compounds, it falls under safer categories for research use, complying with green chemistry principles. Searches for "sustainable peptide synthesis reagents" or "non-toxic Fmoc alternatives" reflect shifting industry priorities toward eco-friendly practices.

In summary, CAS 2225144-44-3 exemplifies the intersection of traditional organic chemistry and modern biomedical applications. Its dual role as a protecting group carrier and structural scaffold ensures continued relevance in academia and industry, answering pressing questions in drug development and material science.

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